Cas no 64963-58-2 (Delphinidin-3.7.3'-triglucosid)

• Product Name: Delphinidin-3.7.3'-triglucosid
• CAS No: 64963-58-2
• MF: C₃₃H₄₁O₂₂
• MW: 789.665452718735
• CID: 2011909
• Update Time: 2025-04-21

Delphinidin-3.7.3'-triglucosid Chemical and Physical Properties

Names and Identifiers

• Delphinidin-3.7.3'-triglucosid

• Inchi： 1S/C33H40O22/c34-6-17-21(40)24(43)27(46)31(53-17)49-10-3-12(37)11-5-16(52-33-29(48)26(45)23(42)19(8-36)55-33)30(50-14(11)4-10)9-1-13(38)20(39)15(2-9)51-32-28(47)25(44)22(41)18(7-35)54-32/h1-5,17-19,21-29,31-36,40-48H,6-8H2,(H2-,37,38,39)/p+1
• InChI Key： VHSJCOIXEZIXCZ-UHFFFAOYSA-O
• SMILES： OCC1C(O)C(O)C(O)C(OC2C=C3C(C=C(C(C4C=C(OC5C(O)C(O)C(O)C(CO)O5)C(O)=C(O)C=4)=[O+]3)OC3C(O)C(O)C(O)C(CO)O3)=C(O)C=2)O1

Computed Properties

• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 55
• XLogP3: -3.341

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides